Cas no 2171704-31-5 (4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid)

• Product Name: 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• CAS No: 2171704-31-5
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6205419
• PubChem ID: 165818223
• Update Time: 2025-06-22

4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• EN300-1577894
• 2171704-31-5
• 4-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H33N3O5/c1-17(14-24(30)31)15-27-25(32)23(12-13-29(2)3)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： MTIJLUGFQUQKGZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CC(=O)O)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Additional information on 4-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid

Introduction to 4-4-(Dimethylamino)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic Acid (CAS No. 2171704-31-5)

4-4-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid (CAS No. 2171704-31-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Dab-OH, is a derivative of the amino acid Dab (Diaminobutyric acid) and is characterized by its unique structural features, including the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethylamino functional group. These features make it a valuable intermediate in the synthesis of various peptides and peptidomimetics, which are crucial in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, which helps to minimize side reactions and improve the overall yield and purity of the final product. The dimethylamino group, on the other hand, imparts additional functionalities to the molecule, such as enhanced solubility and improved binding properties to specific receptors or enzymes. These characteristics make 4-4-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid an attractive candidate for a wide range of applications in drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-Dab-OH can be effectively used as a building block in the synthesis of peptides that target G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for many drugs. The unique structure of Fmoc-Dab-OH allows for precise control over the conformation and stability of these peptides, thereby enhancing their biological activity and selectivity.

In another notable research effort, scientists at a leading pharmaceutical company explored the use of 4-4-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid in the development of novel antibiotics. The compound's ability to form stable amide bonds with other amino acids makes it an excellent candidate for creating peptides with antimicrobial properties. Preliminary results from this study showed that peptides synthesized using Fmoc-Dab-OH exhibited potent activity against multidrug-resistant bacteria, opening up new avenues for combating antibiotic resistance.

Beyond its applications in drug discovery, 4-4-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid has also found use in diagnostic imaging. Researchers at a major academic institution have developed fluorescent probes based on this compound, which can be used to visualize specific cellular processes in real-time. The presence of the fluorenyl moiety in Fmoc-Dab-OH provides strong fluorescence properties, making it an ideal choice for developing highly sensitive and specific imaging agents.

The versatility of 4-4-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid extends to its use in materials science as well. A recent study published in Advanced Materials reported the synthesis of self-assembling nanofibers using this compound as a key component. The nanofibers exhibited excellent mechanical properties and biocompatibility, making them suitable for various biomedical applications, such as tissue engineering and drug delivery systems.

In conclusion, 4-4-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid (CAS No. 2171704-31-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostic imaging, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers and scientists working on cutting-edge projects aimed at improving human health and advancing scientific knowledge.